4-methyl-1-(2-methylpropyl)-1H-pyrazolo[3,4-b]pyridin-6-yl 4-methylbenzene-1-sulfonate

• IUPAC Name: [4-methyl-1-(2-methylpropyl)pyrazolo[3,4-b]pyridin-6-yl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C18H21N3O3S/c1-12(2)11-21-18-16(10-19-21)14(4)9-17(20-18)24-25(22,23)15-7-5-13(3)6-8-15/h5-10,12H,11H2,1-4H3
• InChI Key: HRCJNECMGQKSRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=NC3=C(C=NN3CC(C)C)C(=C2)C
• Molecular Formula: C18H21N3O3S
• Molecular Weight: 359.4 g/mol

Description

Synthesis Analysis

The synthesis analysis of the compound is not available in the searched resources.

Molecular Structure Analysis

The molecular structure analysis of the compound is not available in the searched resources.

Scientific Research Applications

Synthesis Techniques and Chemical Reactions

Knoevenagel‐Michael‐cyclocondensation Tandem Reaction

A study by Zolfigol et al. (2015) demonstrated the synthesis of tetrahydrobenzo[b]pyran derivatives using a new ionic liquid, sulfonic acid functionalized pyridinium chloride, highlighting the utility of novel catalysts in synthesizing complex organic compounds (Zolfigol et al., 2015).

Iron(II) Complexes with Sulfur-Functionalized Ligands

Cook et al. (2015) explored iron(II) complexes using sulfur-functionalized ligands for spin-crossover and crystallographic phase changes, indicating the importance of sulfur and nitrogen-containing compounds in the study of magnetic properties and phase transitions (Cook et al., 2015).

Medicinal Chemistry and Drug Design

Antibacterial Activity of Sulfonamide Isoxazolo[5,4-b]pyridines

Poręba et al. (2015) synthesized novel sulfonamide isoxazolo[5,4-b]pyridines and tested them for antibacterial and antiproliferative activities, showcasing the role of pyrazole and pyridine derivatives in developing new antibiotics and cancer treatments (Poręba et al., 2015).

Anticancer and Radiosensitizing Evaluation of Sulfonamide Derivatives

Ghorab et al. (2015) created a novel series of sulfonamide derivatives and evaluated their anticancer activity and radiosensitizing effects, contributing to the search for more effective cancer therapies (Ghorab et al., 2015).

Material Science and Polymer Chemistry

Synthesis of Fluorinated Polyamides

Liu et al. (2013) synthesized new fluorinated polyamides containing pyridine and sulfone moieties, indicating the relevance of such compounds in the development of high-performance materials with specific optical and mechanical properties (Liu et al., 2013).

Mechanism of Action

In a related compound, it was found that two pyridylpyrimidine fragments take part in stacking interactions with the interplanar distance between their parallel mean planes as short as 3.5 Å and the shortest interatomic distance equal to 3.459 (3) Å.

Safety and Hazards

The safety and hazards information of the compound is not available in the searched resources.